Ethyl 2-(phenylamino)benzoate

• IUPAC Name: ethyl 2-anilinobenzoate
• InChI: InChI=1S/C15H15NO2/c1-2-18-15(17)13-10-6-7-11-14(13)16-12-8-4-3-5-9-12/h3-11,16H,2H2,1H3
• InChI Key: JTCYHVJDEQVMQQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC2=CC=CC=C2
• Molecular Formula: C15H15NO2
• DSSTOX Substance ID: DTXSID601306974
• Molecular Weight: 241.28 g/mol
• CAS No.: 23868-11-3

Description

Ethyl 2-(phenylamino)benzoate is a chemical compound with the molecular formula C15H15NO2. It is also known as Ethyl anthranilate and is a minor constituent of Burgundy Pinot noir wines.

Synthesis Analysis

The synthesis of this compound and its derivatives has been documented in various studies. One approach involves the reduction and esterification of p-nitrobenzoic acid in one-step continuous flow systems. Another method involves the coupling of substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The molecular structure of this compound consists of a total of 44 bonds; 24 non-H bonds, 14 multiple bonds, 8 rotatable bonds, 2 double bonds, 12 aromatic bonds, 2 six-membered rings, 1 aromatic ester, 1 aliphatic secondary amide, and 1 aromatic secondary amine.

Scientific Research Applications

• Chemical Synthesis and Reactions : Ethyl 2-(phenylamino)benzoate and its derivatives have been studied for their unique chemical properties and reactions. For example, a study demonstrated the base-induced rearrangement of a related compound, highlighting its potential in novel chemical transformations (Norton, Sunder, & Barbuch, 1980). Another research explored the preparation of esters of carboxylic and phosphoric acid via quaternary phosphonium salts, involving ethyl benzoate (Mitsunobu & Yamada, 1967).

• Pharmaceutical Research : Various derivatives of this compound have been synthesized and evaluated for potential pharmaceutical applications. For instance, a study synthesized and tested a series of derivatives for their antitumor, antibacterial, and antifungal activities (Jaradat et al., 2020).

• Material Science and Polymer Chemistry : Research in material science has explored the synthesis and properties of novel compounds derived from this compound. One study investigated the synthesis of fluorinated monomers containing an ester function in the spacer, which exhibited high smectogen properties, indicating their potential use in liquid crystalline materials (Bracon, Guittard, Givenchy, & Géribaldi, 2000).

• Agrochemical Research : In the field of agrochemicals, this compound derivatives have been studied for their anti-juvenile hormone activity, influencing insect development and growth (Furuta et al., 2006).

• Plant Biology and Hormonal Research : this compound has also been mentioned in the study of plant biology, particularly in understanding the hormonal responses in plants. A research on Petuniaxhybrida investigated the impact of ethylene on the expression of a specific benzoyltransferase, potentially involved in fragrance biosynthesis and defense mechanisms (Dexter et al., 2008).

• of this compound derivatives, utilizing techniques like FT-IR, NMR, and density functional method studies. These studies contribute to a deeper understanding of the molecular structure and properties of such compounds (Fereyduni et al., 2011).

• Liquid Crystalline Behavior : Research in the field of liquid crystals has also incorporated this compound derivatives. For example, a study on ethyl 4-((4-alkoxyphenyl)diazenyl)benzoates revealed their potential in applications like LCDs and temperature sensing devices due to their liquid crystalline properties (Mehmood et al., 2018).

• Biological Activity Studies : There have been investigations into the biological activity of this compound derivatives, including studies on their antiplatelet activity and potential as pharmaceutical agents (Chen et al., 2008).